Cas no 1238058-12-2 (4,5-dimethyl-1H-imidazole-2-carbonitrile)
1238058-12-2 structure
Product Name:4,5-dimethyl-1H-imidazole-2-carbonitrile
CAS No:1238058-12-2
MF:C6H7N3
MW:121.139880418777
MDL:MFCD24609967
CID:4579671
PubChem ID:19427257
Update Time:2023-08-10
4,5-dimethyl-1H-imidazole-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4,5-dimethyl-1H-imidazole-2-carbonitrile
- Z2630879780
-
- MDL： MFCD24609967
- Inchi： 1S/C6H7N3/c1-4-5(2)9-6(3-7)8-4/h1-2H3,(H,8,9)
- InChI Key： VEJJTIVGAPRBKJ-UHFFFAOYSA-N
- SMILES： N1C(C#N)=NC(C)=C1C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 146
- XLogP3: 0.9
- Topological Polar Surface Area: 52.5
4,5-dimethyl-1H-imidazole-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM415988-250mg |
4,5-dimethyl-1H-imidazole-2-carbonitrile |
1238058-12-2 | 95%+ | 250mg |
$504 | 2023-01-19 | |
| Chemenu | CM415988-500mg |
4,5-dimethyl-1H-imidazole-2-carbonitrile |
1238058-12-2 | 95%+ | 500mg |
$778 | 2023-01-19 | |
| Chemenu | CM415988-1g |
4,5-dimethyl-1H-imidazole-2-carbonitrile |
1238058-12-2 | 95%+ | 1g |
$989 | 2023-01-19 | |
| Enamine | EN300-306818-0.05g |
4,5-dimethyl-1H-imidazole-2-carbonitrile |
1238058-12-2 | 95.0% | 0.05g |
$212.0 | 2025-03-19 | |
| Enamine | EN300-306818-0.1g |
4,5-dimethyl-1H-imidazole-2-carbonitrile |
1238058-12-2 | 95.0% | 0.1g |
$317.0 | 2025-03-19 | |
| Enamine | EN300-306818-0.25g |
4,5-dimethyl-1H-imidazole-2-carbonitrile |
1238058-12-2 | 95.0% | 0.25g |
$452.0 | 2025-03-19 | |
| Enamine | EN300-306818-0.5g |
4,5-dimethyl-1H-imidazole-2-carbonitrile |
1238058-12-2 | 95.0% | 0.5g |
$713.0 | 2025-03-19 | |
| Enamine | EN300-306818-1.0g |
4,5-dimethyl-1H-imidazole-2-carbonitrile |
1238058-12-2 | 95.0% | 1.0g |
$914.0 | 2025-03-19 | |
| Enamine | EN300-306818-2.5g |
4,5-dimethyl-1H-imidazole-2-carbonitrile |
1238058-12-2 | 95.0% | 2.5g |
$1791.0 | 2025-03-19 | |
| Enamine | EN300-306818-5.0g |
4,5-dimethyl-1H-imidazole-2-carbonitrile |
1238058-12-2 | 95.0% | 5.0g |
$2650.0 | 2025-03-19 |
4,5-dimethyl-1H-imidazole-2-carbonitrile Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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